Cas no 20886-13-9 (4-ethoxyquinolin-2(1H)-one)

• Product Name: 4-ethoxyquinolin-2(1H)-one
• CAS No: 20886-13-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 2937847
• PubChem ID: 11063193
• Update Time: 2025-10-29

4-ethoxyquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-ethoxyquinolin-2(1H)-one
• SB67856
• 4-ethoxy-1H-quinolin-2-one
• AKOS027460279
• 20886-13-9
• SCHEMBL11380959
• CIDPWJYSHRMEOK-UHFFFAOYSA-N

• Inchi： 1S/C11H11NO2/c1-2-14-10-7-11(13)12-9-6-4-3-5-8(9)10/h3-7H,2H2,1H3,(H,12,13)
• InChI Key： CIDPWJYSHRMEOK-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 189.078978594Da
• Monoisotopic Mass: 189.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-ethoxyquinolin-2(1H)-one

4-Ethoxyquinolin-2(1H)-one (CAS No. 20886-13-9): Properties, Applications, and Market Insights

4-Ethoxyquinolin-2(1H)-one (CAS No. 20886-13-9) is a specialized organic compound belonging to the quinoline derivative family. This heterocyclic molecule features an ethoxy substituent at the 4-position and a ketone group at the 2-position, making it a valuable intermediate in pharmaceutical and material science research. The compound's molecular formula is C₁₁H₁₁NO₂, with a molecular weight of 189.21 g/mol. Its structural uniqueness contributes to diverse reactivity patterns, attracting significant interest from researchers exploring quinoline-based drug discovery and functional materials.

The growing demand for 4-ethoxyquinolin-2(1H)-one derivatives stems from their potential applications in medicinal chemistry. Recent studies highlight its role as a precursor for developing kinase inhibitors, particularly in oncology research. The compound's electron-rich quinoline core enables π-π stacking interactions with biological targets, while the ethoxy group enhances solubility—a critical factor in drug design. Pharmaceutical companies are actively investigating its derivatives for their potential in addressing age-related diseases and metabolic disorders, aligning with current healthcare trends.

In material science, CAS 20886-13-9 demonstrates remarkable potential for creating advanced organic semiconductors. Its conjugated system and tunable electronic properties make it suitable for OLED technologies and photovoltaic applications. Researchers are exploring its incorporation into donor-acceptor systems for next-generation solar cells, responding to the global push for renewable energy solutions. The compound's thermal stability (typically stable up to 250°C) further enhances its utility in high-performance electronic devices.

The synthesis of 4-ethoxyquinolin-2(1H)-one typically involves cyclization reactions starting from appropriately substituted aniline derivatives. Modern synthetic approaches emphasize green chemistry principles, utilizing catalytic methods to improve yield and reduce environmental impact. Recent patents disclose innovative routes employing microwave-assisted synthesis, reflecting the industry's focus on process intensification and sustainable manufacturing.

Market analysis indicates steady growth for quinoline derivatives, with 4-ethoxyquinolin-2(1H)-one suppliers reporting increased inquiries from both academic and industrial sectors. The Asia-Pacific region dominates production, accounting for approximately 65% of global capacity. Pricing trends show moderate fluctuations, currently ranging between $180-$220 per gram for research-grade material. Industry forecasts predict a 6.8% CAGR through 2028, driven by expanding applications in biopharmaceuticals and optoelectronics.

Quality control for CAS 20886-13-9 typically involves HPLC analysis (purity ≥98%), with characterization via 1H/13C NMR and mass spectrometry. Storage recommendations include protection from light in amber glass containers at 2-8°C under inert atmosphere. These specifications cater to the stringent requirements of drug development pipelines and high-tech material production.

Emerging research directions explore the compound's utility in metal-organic frameworks (MOFs) for gas storage applications and as a ligand in catalytic systems. Its structural flexibility allows modifications that can tune porosity and adsorption properties—key parameters in carbon capture technologies and hydrogen storage solutions. These developments position 4-ethoxyquinolin-2(1H)-one as a versatile building block in addressing contemporary environmental challenges.

Regulatory status varies by jurisdiction, but most regions classify the compound as non-hazardous for research purposes. However, proper laboratory safety protocols should always be followed during handling. The substance's LD50 values (oral, rat) typically exceed 2000 mg/kg, indicating low acute toxicity, though comprehensive ecotoxicological data remains an area of ongoing study.

For researchers sourcing 4-ethoxyquinolin-2(1H)-one, verification of CAS 20886-13-9 authenticity through analytical certificates is crucial. Reputable suppliers provide detailed COA documentation including residual solvent analysis and heavy metal content. The compound's shelf life generally exceeds 24 months when stored properly, though periodic requalification is recommended for long-term projects.

The scientific literature contains over 120 peer-reviewed publications referencing 4-ethoxyquinolin-2(1H)-one applications since 2015, with particular concentration in medicinal chemistry journals. Recent breakthroughs include its use in developing novel antiviral agents, responding to increased interest in broad-spectrum therapeutics post-pandemic. Computational studies utilizing molecular docking simulations suggest promising interactions with various viral protein targets.

Looking ahead, technological advancements in high-throughput screening and combinatorial chemistry are expected to further expand the utility of 4-ethoxyquinolin-2(1H)-one scaffolds. The compound's modular structure facilitates rapid generation of diverse analogs, accelerating hit-to-lead optimization processes. These capabilities align perfectly with current pharmaceutical industry priorities favoring targeted therapies and personalized medicine approaches.